Cas no 102532-71-8 (Copper(1+),bis[1,2-ethenediylbis[diphenylphosphine-kP]]-, chloride, (T-4)- (9CI))

• Product Name: Copper(1+),bis[1,2-ethenediylbis[diphenylphosphine-kP]]-, chloride, (T-4)- (9CI)
• CAS No: 102532-71-8
• MF: C₅₂H₄₄ClCuP₄
• MW: 891.799817085266
• CID: 171817
• PubChem ID: 6442090
• Update Time: 2025-04-19

Copper(1+),bis[1,2-ethenediylbis[diphenylphosphine-kP]]-, chloride, (T-4)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Copper(1+),bis[1,2-ethenediylbis[diphenylphosphine-kP]]-, chloride, (T-4)- (9CI)
• bis-(1,2-bis(diphenylphosphino)ethene)Cu(I)
• copper(1+),[(Z)-2-diphenylphosphanylethenyl]-diphenylphosphane,chloride
• (Cu(cis-Ph2PCHCHPPh2)2)Cl
• AC1O5WK4
• Copper(1+), bis(1,2-ethenediylbis(diphenylphosphine)-P,P')-, chloride, (T-4)-
• Cu(I)(Dppey)(2)Cl
• Cu-Dppey
• copper(1+);[(Z)-2-diphenylphosphanylethenyl]-diphenylphosphane;chloride
• 102532-71-8

• Inchi： 1S/2C26H22P2.ClH.Cu/c2*1-5-13-23(14-6-1)27(24-15-7-2-8-16-24)21-22-28(25-17-9-3-10-18-25)26-19-11-4-12-20-26;;/h2*1-22H;1H;/q;;;+1/p-1/b2*22-21-;;
• InChI Key： AKHFFYYBPVNANG-KHUJRMENSA-M
• SMILES： [Cu+].[Cl-].P(/C=C\P(C1C=CC=CC=1)C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.P(/C=C\P(C1C=CC=CC=1)C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 845.7937
• Monoisotopic Mass: 890.137801
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 58
• Rotatable Bond Count: 12
• Complexity: 371
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Density: g/cm3
• Boiling Point: 546.8°Cat760mmHg
• Flash Point: 302.7°C
• PSA: 0
• LogP: 8.44830